Cas no 91618-36-9 (1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-)

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- structure
91618-36-9 structure
Product Name:1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
CAS No:91618-36-9
Molecular Formula:C15H14NO3F
Molecular Weight:275.27496
CID:806727
PubChem ID:71186

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Properties

Names and Identifiers

    • 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
    • Ibafloxacin
    • Ibafloxacine
    • S25930
    • 1H,5H-Benzo(ij)quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
    • fluoro-dimethyl-oxo-[?]carboxylic acid
    • S 25930
    • DTXCID9031642
    • AKOS040736414
    • CAS-91618-36-9
    • Ibafloxacinum [INN-Latin]
    • Ibafloxacino [INN-Spanish]
    • Ibafloxacin [USAN:INN:BAN]
    • R 835
    • R835;S25930
    • 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
    • R835
    • SCHEMBL154637
    • 6,7-dihydro-5,8-dimethyl-9-fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
    • Tox21_113686
    • Q5983609
    • IBAFLOXACIN [EMA EPAR VETERINARY]
    • R-835
    • GTPL10819
    • DXKRGNXUIRKXNR-UHFFFAOYSA-N
    • CS-7344
    • Ibafloxacino
    • DTXSID8057853
    • HY-U00214
    • 7-fluoro-8,12-dimethyl-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
    • 9-Fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1H,5H-benzo(ij)quinolizine-2-carboxylic acid
    • 6,7-dihydro-5,8-dimethyl-9- fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
    • Ibafloxacine [INN-French]
    • IBAFLOXACIN [INN]
    • Ibafloxacin (USAN/INN)
    • NCGC00249910-01
    • CHEMBL170052
    • IBAFLOXACIN [USAN]
    • IBAFLOXACIN [MART.]
    • NS00078046
    • 91618-36-9
    • 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1h,5h-benzo[ij]quinolizine-2-carboxylic acid
    • Ibafloxacinum
    • Ibaflin
    • 53VPK9R0T5
    • IBAFLOXACIN [MI]
    • D04485
    • UNII-53VPK9R0T5
    • S-25930
    • DA-74376
    • InChIKey: DXKRGNXUIRKXNR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H14FNO3/c1-7-3-4-9-8(2)12(16)5-10-13(9)17(7)6-11(14(10)18)15(19)20/h5-7H,3-4H2,1-2H3,(H,19,20)
    • SMILES: O=C(C1=CN2C(C)CCC3=C2C(C1=O)=CC(F)=C3C)O

Computed Properties

  • Exact Mass: 275.096
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 275.096
  • Heavy Atom Count: 20
  • Complexity: 490
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.6A^2

Experimental Properties

  • Refractive Index: 1.632
  • Boiling Point: 477.5°Cat760mmHg
  • Melting Point: 269-272°
  • Flash Point: 242.6°C
  • Density: 1.4

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R911613-1mg
R835 (S25930)
91618-36-9 98%
1mg
¥11,064.00 2022-08-31
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce52218-1mg
Ibafloxacine (R835)
91618-36-9 98%
1mg
¥6954.00 2023-09-07

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